Cas no 2228537-73-1 (tert-butyl N-2-(azetidin-3-yloxy)-4-methoxyphenylcarbamate)

Tert-butyl N-2-(azetidin-3-yloxy)-4-methoxyphenylcarbamate is a specialized carbamate derivative featuring an azetidine ring and a methoxyphenyl moiety. Its structural design makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical applications. The tert-butyl carbamate group provides stability and facilitates selective deprotection under mild conditions, while the azetidin-3-yloxy linker enhances reactivity in nucleophilic substitutions. The 4-methoxyphenyl group contributes to its solubility and electronic properties, making it suitable for further functionalization. This compound is particularly useful in the development of bioactive molecules, offering versatility in medicinal chemistry research. Its well-defined reactivity profile ensures consistent performance in complex synthetic pathways.
tert-butyl N-2-(azetidin-3-yloxy)-4-methoxyphenylcarbamate structure
2228537-73-1 structure
Product Name:tert-butyl N-2-(azetidin-3-yloxy)-4-methoxyphenylcarbamate
CAS No:2228537-73-1
MF:C15H22N2O4
MW:294.346184253693
CID:5903676
PubChem ID:165965403
Update Time:2025-08-02

tert-butyl N-2-(azetidin-3-yloxy)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-2-(azetidin-3-yloxy)-4-methoxyphenylcarbamate
    • 2228537-73-1
    • tert-butyl N-[2-(azetidin-3-yloxy)-4-methoxyphenyl]carbamate
    • EN300-1889120
    • Inchi: 1S/C15H22N2O4/c1-15(2,3)21-14(18)17-12-6-5-10(19-4)7-13(12)20-11-8-16-9-11/h5-7,11,16H,8-9H2,1-4H3,(H,17,18)
    • InChI Key: VEBFWXPRRJXBBR-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C=CC=1NC(=O)OC(C)(C)C)OC)C1CNC1

Computed Properties

  • Exact Mass: 294.15795719g/mol
  • Monoisotopic Mass: 294.15795719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 68.8Ų

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Additional information on tert-butyl N-2-(azetidin-3-yloxy)-4-methoxyphenylcarbamate

Professional Introduction to Tert-butyl N-2-(azetidin-3-yloxy)-4-methoxyphenylcarbamate (CAS No. 2228537-73-1)

The compound tert-butyl N-2-(azetidin-3-yloxy)-4-methoxyphenylcarbamate (CAS No. 2228537-73-1) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel bioactive molecules. This carbamate derivative, characterized by its bulky tert-butyl group and a unique azetidin-3-yloxy moiety, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The structural features of this molecule contribute to its distinct pharmacokinetic and pharmacodynamic properties, making it a valuable candidate for further exploration.

Recent studies have highlighted the importance of heterocyclic scaffolds in the development of therapeutic agents. The azetidin-3-yloxy group in this compound is particularly noteworthy, as azetidine derivatives have shown promise in various biological assays. These compounds often exhibit enhanced metabolic stability and improved oral bioavailability, which are critical factors in drug design. The presence of the 4-methoxyphenyl ring further enhances the molecule's interactiveness with biological targets, potentially leading to novel mechanisms of action.

In the context of contemporary pharmaceutical research, the synthesis and characterization of such complex molecules have been facilitated by advanced computational methods and synthetic techniques. The tert-butyl N-2-(azetidin-3-yloxy)-4-methoxyphenylcarbamate structure has been optimized through iterative molecular modeling and experimental validation to ensure high efficacy and minimal off-target effects. This approach aligns with the broader trend in drug development towards precision medicine, where tailored molecular structures are designed to address specific therapeutic needs.

The CAS No. 2228537-73-1 identifier provides a unique and standardized reference for this compound, facilitating its documentation and communication within the scientific community. This standardized nomenclature is essential for ensuring consistency in research publications, patent filings, and regulatory submissions. The compound's detailed chemical description, including its molecular formula and spectroscopic data, has been thoroughly validated to meet international standards for chemical purity and identity.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The combination of structural features such as the tert-butyl group and the azetidin-3-yloxy moiety suggests that it may exhibit properties conducive to interaction with biological receptors or enzymes. Preliminary in vitro studies have indicated that derivatives of this nature may possess inhibitory activity against certain target proteins, which could be exploited for therapeutic purposes. For instance, such compounds might be investigated for their potential in modulating pathways associated with inflammation or metabolic disorders.

The development of novel pharmaceuticals often involves a multidisciplinary approach, integrating insights from organic chemistry, biochemistry, pharmacology, and computational biology. The synthesis of tert-butyl N-2-(azetidin-3-yloxy)-4-methoxyphenylcarbamate exemplifies this collaborative effort, where chemists design molecular structures based on theoretical predictions while biologists validate their biological activity through rigorous testing protocols. This synergy has accelerated the discovery pipeline for new drug candidates.

As research continues to evolve, so do the methodologies used in drug discovery. The integration of artificial intelligence (AI) and machine learning (ML) into chemical synthesis has enabled more efficient screening of candidate compounds. These technologies can predict the properties of molecules like tert-butyl N-2-(azetidin-3-yloxy)-4-methoxyphenylcarbamate with remarkable accuracy, guiding researchers toward promising leads more rapidly than traditional methods alone.

The safety and efficacy of any pharmaceutical compound must be rigorously evaluated before it can be considered for clinical use. Preclinical studies involving tert-butyl N-2-(azetidin-3-yloxy)-4-methoxyphenylcarbamate have focused on assessing its toxicity profile, pharmacokinetic behavior, and potential interactions with other drugs. These studies are essential for understanding how the compound will behave in vivo and for identifying any potential adverse effects that might need to be mitigated during later stages of development.

The pharmaceutical industry is increasingly recognizing the value of innovative molecular designs in addressing complex diseases. Compounds like tert-butyl N-2-(azetidin-3-yloxy)-4-methoxyphenylcarbamate represent a testament to this commitment, as they embody the latest advancements in synthetic chemistry and medicinal biology. By leveraging cutting-edge technologies and interdisciplinary collaboration, researchers are paving the way for more effective treatments that can improve patient outcomes worldwide.

In conclusion,tert-butyl N-2-(azetidin-3-yloxy)-4-methoxyphenylcarbamate (CAS No. 2228537-73-1) stands as a significant contribution to modern pharmaceutical science. Its unique structural features and promising biological activity make it a compelling candidate for further investigation into therapeutic applications. As research progresses, this compound will likely play an important role in shaping the future of drug development.

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